Cas no 1555627-81-0 (3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}butan-1-amine)

• Product Name: 3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}butan-1-amine
• CAS No: 1555627-81-0
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 5101614
• Update Time: 2026-03-03

3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, β-(1-methylethyl)-
• 3-Methyl-2-(pyrrolo[2,1-f][1,2,4]triazin-7-yl)butan-1-amine
• starbld0036075
• 3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}butan-1-amine

• Inchi： 1S/C11H16N4/c1-8(2)10(5-12)11-4-3-9-6-13-7-14-15(9)11/h3-4,6-8,10H,5,12H2,1-2H3
• InChI Key： YLCSKNNNQUTWPT-UHFFFAOYSA-N
• SMILES： N12C(C=NC=N1)=CC=C2C(CN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2

Additional information on 3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}butan-1-amine

Introduction to 3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}butan-1-amine (CAS No. 1555627-81-0)

3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}butan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1555627-81-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the triazine class of heterocycles, which are known for their broad biological activities and utility in drug design. The presence of a fused pyrrole ring and a butanamidine side chain in its structure endows it with unique chemical and pharmacological properties, making it a promising candidate for further exploration in therapeutic applications.

The pyrrolo[2,1-f][1,2,4]triazine core is a nitrogen-rich heterocycle that has been extensively studied for its potential in modulating various biological pathways. This scaffold is particularly interesting due to its ability to engage with multiple targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The 3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}butan-1-amine structure represents an innovative modification of this core, where the butanamidine moiety introduces additional functional groups that could enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The triazine moiety is particularly well-suited for drug development due to its versatility in forming hydrogen bonds and hydrophobic interactions with biological targets. The 3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}butan-1-amine molecule exemplifies this trend by combining a known bioactive scaffold with a pharmacophore that has the potential to interact with key disease-related proteins.

One of the most compelling aspects of this compound is its potential application in oncology research. The pyrrolo[2,1-f][1,2,4]triazine scaffold has been shown to exhibit inhibitory activity against various kinases and other enzymes implicated in cancer progression. Furthermore, the butanamidine group is known to enhance drug stability and bioavailability, which are critical factors in the development of effective anticancer agents. Preliminary studies suggest that derivatives of this compound may have the ability to disrupt signaling pathways that are dysregulated in tumors.

The synthesis of 3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}butan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrrole-triazine fusion ring system followed by functionalization with the butanamidine side chain. Advances in synthetic methodologies have enabled researchers to access complex structures like this one more efficiently than ever before.

From a computational chemistry perspective, the 3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}butan-1-amine molecule can be modeled using density functional theory (DFT) and molecular dynamics (MD) simulations to predict its binding interactions with biological targets. These computational approaches have become indispensable tools in modern drug discovery pipelines due to their ability to provide insights into molecular recognition processes at an atomic level. By leveraging these techniques, researchers can design analogs of this compound with improved pharmacokinetic properties.

The pharmacological profile of 3-methyl-2-{pyrrolo[2,1-f][1,2,4]triazin-7-ybunan-butanimine is still under investigation; however; early data indicate that it may possess anti-inflammatory and neuroprotective effects. The pyrrolo[2;f]-f triazine core has been linked to modulation of immune responses; while; the butanamidine group may contribute to central nervous system activity. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in many chronic diseases.

In conclusion,3-methyl - 21{ - py rrol o [ 21 - f ] [ 12 ; 24 ] t ria z i n - 71 y l } b u ta n - 11 am ine (CAS No. 15556 27 - 81 - 0) represents a significant advancement in medicinal chemistry research Its unique structural features make it an attractive candidate for further exploration; particularly in oncology and neurology Applications Further studies are warranted to elucidate its full therapeutic potential